Cas no 62899-52-9 (Carbamic acid, bis(2-chloroethyl)-, 2,6-dimethylphenyl ester)
62899-52-9 structure
Product Name:Carbamic acid, bis(2-chloroethyl)-, 2,6-dimethylphenyl ester
CAS No:62899-52-9
MF:C13H17Cl2NO2
MW:290.185581922531
CID:429066
PubChem ID:13371964
Update Time:2025-04-19
Carbamic acid, bis(2-chloroethyl)-, 2,6-dimethylphenyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, bis(2-chloroethyl)-, 2,6-dimethylphenyl ester
- (2,6-dimethylphenyl) N,N-bis(2-chloroethyl)carbamate
- DTXSID00538575
- 2,6-Dimethylphenyl bis(2-chloroethyl)carbamate
- 62899-52-9
-
- Inchi: 1S/C13H17Cl2NO2/c1-10-4-3-5-11(2)12(10)18-13(17)16(8-6-14)9-7-15/h3-5H,6-9H2,1-2H3
- InChI Key: YDCVNTFPDYHUPV-UHFFFAOYSA-N
- SMILES: ClCCN(C(=O)OC1C(C)=CC=CC=1C)CCCl
Computed Properties
- Exact Mass: 289.06381
- Monoisotopic Mass: 289.0636342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.54
Carbamic acid, bis(2-chloroethyl)-, 2,6-dimethylphenyl ester Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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